Cas no 144459-62-1 (1-Butanone, 2,2,3,3,4,4,4-heptafluoro-1-(4-nitrophenyl)-)

• Product Name: 1-Butanone, 2,2,3,3,4,4,4-heptafluoro-1-(4-nitrophenyl)-
• CAS No: 144459-62-1
• MF: C₁₀H₄F₇NO₃
• MW: 319.132487297058
• CID: 1317614
• PubChem ID: 85662584
• Update Time: 2025-04-20

1-Butanone, 2,2,3,3,4,4,4-heptafluoro-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 2,2,3,3,4,4,4-heptafluoro-1-(4-nitrophenyl)-
• 4-nitrophenyl(heptafluor-n-propyl)keton
• NS00111082
• 2,2,3,3,4,4,4-Heptafluoro-1-(4-nitrophenyl)butan-1-one
• DTXSID60895979
• 144459-62-1

• Inchi： 1S/C10H4F7NO3/c11-8(12,9(13,14)10(15,16)17)7(19)5-1-3-6(4-2-5)18(20)21/h1-4H
• InChI Key： ZRKXYIFJBYTAAB-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 319.00792
• Monoisotopic Mass: 319.00794012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21